N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-(methylsulfonyl)benzamide

• IUPAC Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-2-methylsulfonylbenzamide
• InChI: InChI=1S/C22H20F2N4O3S2/c1-13-10-14(2)28(26-13)9-8-27(21(29)16-6-4-5-7-19(16)33(3,30)31)22-25-20-17(24)11-15(23)12-18(20)32-22/h4-7,10-12H,8-9H2,1-3H3
• InChI Key: HUDBBWMMOFADFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCN(C2=NC3=C(C=C(C=C3S2)F)F)C(=O)C4=CC=CC=C4S(=O)(=O)C)C
• Molecular Formula: C22H20F2N4O3S2
• Molecular Weight: 490.6 g/mol

Description

N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-(methylsulfonyl)benzamide is a useful research compound. Its molecular formula is C22H20F2N4O3S2 and its molecular weight is 490.54. The purity is usually 95%.
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Scientific Research Applications

Novel Insecticide Development

Research has explored derivatives similar to the specified chemical structure for their potential as novel insecticides. A particular study highlighted the development of flubendiamide, a compound with strong insecticidal activity, especially against lepidopterous pests. This compound, characterized by its unique substituents and chemical structure, indicates the broader potential for related compounds in pest management and agricultural applications (Tohnishi et al., 2005).

Radiopharmaceuticals for Cancer Imaging

Another research avenue involves the synthesis of derivatives for use in positron emission tomography (PET) imaging to detect specific cancer mutations, such as the B-Raf(V600E) mutation in cancers. This application underlines the compound's potential in diagnostic imaging and targeted therapy, providing a foundation for future developments in oncological diagnostics (Wang et al., 2013).

Material Science Applications

The synthesis and application of related compounds in material science, particularly in the development of novel polyamides containing pyridine and sulfone moieties, demonstrate the compound's relevance in creating materials with desirable properties such as high thermal stability and solubility in organic solvents. These materials could have applications in various industries, including electronics and aerospace (Liu et al., 2013).

Antibacterial Agents

Derivatives of the compound have also been explored for their antibacterial properties, showcasing potential as novel antibacterial agents. This research is crucial in the context of rising antibiotic resistance, indicating the compound's potential utility in developing new treatments for bacterial infections (Palkar et al., 2017).

Anti-tumor Agents

Furthermore, derivatives of the specified chemical structure have been synthesized and evaluated for their anti-tumor activities. This suggests the compound's potential application in cancer therapy, contributing to the ongoing search for more effective and targeted cancer treatments (Nassar et al., 2015).